Cas no 157469-20-0 (Benzene,(8-isothiocyanatoctyl)-)

• Product Name: Benzene,(8-isothiocyanatoctyl)-
• CAS No: 157469-20-0
• MF: C₁₅H₂₁NS
• MW: 247.398942708969
• CID: 201072
• PubChem ID: 154690
• Update Time: 2025-04-19

Benzene,(8-isothiocyanatoctyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(8-isothiocyanatoctyl)-
• 8-isothiocyanatooctylbenzene
• (8-Isothiocyanatooctyl)benzene
• benzene, (8-isothiocyanatooctyl)-
• US9963444, Example 3
• (8-Isothiocyanatoctyl)benzene
• CCRIS 7547
• BDBM393300
• SCHEMBL17274428
• F8RAR6TDF6
• DTXSID90166265
• Benzene, (8-isothiocyanatoctyl)-
• 157469-20-0
• 8-Phenyloctyl isothiocyanate
• Phenyloctyl isothiocyanate, 8-

• Inchi： 1S/C15H21NS/c17-14-16-13-9-4-2-1-3-6-10-15-11-7-5-8-12-15/h5,7-8,11-12H,1-4,6,9-10,13H2
• InChI Key： ASHKCODNQLPFEF-UHFFFAOYSA-N
• SMILES： S=C=NCCCCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.13963
• Monoisotopic Mass: 247.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 374.9°Cat760mmHg
• Flash Point: 192°C
• Refractive Index: 1.526
• PSA: 12.36